Dimethyl [3-(3-chlorophenyl)-2-oxopropyl]phosphonate

• CAS RN: 346672-52-4
• Molecular Formula: C11H14ClO4P
• Molecular Weight: 276.65 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-3-dimethoxyphosphorylpropan-2-one
• InChI: InChI=1S/C11H14ClO4P/c1-15-17(14,16-2)8-11(13)7-9-4-3-5-10(12)6-9/h3-6H,7-8H2,1-2H3
• InChI Key: OZFANVREVNSDJM-UHFFFAOYSA-N
• Canonical SMILES: COP(=O)(CC(=O)CC1=CC(=CC=C1)Cl)OC

Description

Dimethyl [3-(3-chlorophenyl)-2-oxopropyl]phosphonate is a useful research compound. Its molecular formula is C11H14ClO4P and its molecular weight is 276.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of dimethyl methylphosphonate (4.32 mL, 40 mmol) in anhydrous THF (40 mL), cooled at −78° C. was added n-BuLi (1.6 M in hexane, 27.5 mL, 44 mmol). The mixture was stirred for 30 minutes at this temperature under nitrogen. Methyl 3-chlorophenylacetate (3.69 mL, 20 mmol) was added dropwise for 10 minutes. The mixture was stirred for 2 hours at −78° C., gradually was warm to room temperature. The mixture was quenched with addition of 1N HCl to pH 4-5. The organic layer was separated, washed with brine and dried over MgSO4. The residue was purified through flash chromatography on silica gel (MeOH/CH2Cl2 1.5/98.5) to give the product (1.43 g) with colorless oil in 26% yield. 1H-NMR (CDCl3) δ 3.07 (d, J=21 Hz, 2H), 3.750 (s, 3H), 3.775 (s, 3H), 3.873 (s, 2H), 7.01 (t, J=8.0 Hz, 1H), 7.19 (s, 1H), 7.28 (d, J=8.0 Hz, 2H).

Synthesis routes and methods II

Procedure details

To a solution of dimethyl methylphosphonate (17.93 g, 144 mmol) in THF (270 mL) at −78° C. was slowly added n-BuLi (2.5M, 64.2 mL, 160.6 mmol). The reaction mixture was stirred for 1 h and (3-chloro-phenyl)-acetic acid methyl ester (26.93 g, 146 mmol) was slowly added. The reaction mixture was allowed to warm to room temperature and was stirred for 24 h. Acetic acid (15 mL) was added and the volatiles were removed in vacuo. The residue was diluted with CH2Cl2 and the organic solution was washed carefully with saturated aqueous NaHCO3 (3 times). The organic layer was dried (MgSO4), filtered and concentrated in vacuo. Purification by medium pressure chromatography (20% EtOAc in hexanes to EtOAc) provided the title compound (9.28 g).

Synthesis routes and methods III

Procedure details

To a solution of dimethyl methylphosphonate (17.93 g, 144 mmol) in THF (270 mL) at −78° C. was slowly added n-BuLi (2.5M, 64.2 mL, 160.6 mmol). The reaction mixture was stirred for 1 h and (3-chloro-phenyl)-acetic acid methyl ester (26.93 g, 146 mmol) was slowly added. The reaction mixture was allowed to warm to room temperature and was stirred for 24 h. AcOH (15 mL) was added and the volatiles were removed in vacuo. The residue was diluted with CH2Cl2 and the organic solution was washed carefully with saturated aqueous NaHCO3 (3 times). The organic layer was dried (MgSO4), filtered and concentrated in vacuo. Purification by medium pressure chromatography (20% EtOAc in hexanes to EtOAc) provided the title compound (9.28 g).

Synthesis routes and methods IV

Procedure details